N-[2-(4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,2-diphenylacetamide

• IUPAC Name: N-[2-(4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,2-diphenylacetamide
• InChI: InChI=1S/C28H22N2O3/c1-32-23-15-12-21(13-16-23)28-30-24-18-22(14-17-25(24)33-28)29-27(31)26(19-8-4-2-5-9-19)20-10-6-3-7-11-20/h2-18,26H,1H3,(H,29,31)
• InChI Key: HVQCILAZYHNLQB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)C(C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C28H22N2O3
• Molecular Weight: 434.5 g/mol

Description

N-[2-(4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,2-diphenylacetamide, also known as MDL-162, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the family of benzoxazoles and is known to have a wide range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of N-[2-(4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,2-diphenylacetamide is not fully understood. However, it is believed to act as a modulator of the cholinergic system in the brain. It has been shown to inhibit acetylcholinesterase, an enzyme that breaks down acetylcholine, a neurotransmitter involved in learning and memory. By inhibiting acetylcholinesterase, N-[2-(4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,2-diphenylacetamide increases the levels of acetylcholine in the brain, which may improve cognitive function.
Biochemical and Physiological Effects:
N-[2-(4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,2-diphenylacetamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. It has also been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress and inflammation. Additionally, it has been shown to have anti-inflammatory effects and may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,2-diphenylacetamide in lab experiments is its potent effects on the central nervous system. It has been shown to have a wide range of biochemical and physiological effects, making it a versatile tool for studying the brain. However, one limitation of using N-[2-(4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,2-diphenylacetamide is its potential toxicity. It has been shown to have toxic effects on the liver and kidneys at high doses, which may limit its use in some experiments.

Future Directions

There are several future directions for research on N-[2-(4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,2-diphenylacetamide. One area of research is the development of more potent and selective inhibitors of acetylcholinesterase. Another area of research is the development of N-[2-(4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,2-diphenylacetamide derivatives with improved pharmacokinetic properties, such as increased bioavailability and longer half-life. Additionally, N-[2-(4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,2-diphenylacetamide may have potential applications in the treatment of other neurological disorders, such as Huntington's disease and multiple sclerosis. Further research is needed to fully understand the potential of N-[2-(4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,2-diphenylacetamide in these areas.
Conclusion:
N-[2-(4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,2-diphenylacetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It has potent effects on the central nervous system and has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. While there are some limitations to its use in lab experiments, N-[2-(4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,2-diphenylacetamide has many advantages and has the potential to be a valuable tool for studying the brain. Future research on N-[2-(4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,2-diphenylacetamide may lead to the development of new treatments for neurological disorders and a better understanding of the mechanisms underlying these diseases.

Synthesis Methods

The synthesis of N-[2-(4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,2-diphenylacetamide involves several steps. The first step involves the reaction of 4-methoxyaniline with phthalic anhydride to form 4-(4-methoxyphenyl)-1,3-oxazin-6-one. This intermediate is then reacted with 2-aminophenol to form N-(4-methoxyphenyl)-2-(2-hydroxyphenyl)benzoxazole. Finally, this compound is reacted with 2,2-diphenylacetyl chloride to form N-[2-(4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,2-diphenylacetamide.

Scientific Research Applications

N-[2-(4-methoxyphenyl)-1,3-benzoxazol-5-yl]-2,2-diphenylacetamide has been extensively studied for its potential applications in scientific research. It has been shown to have potent effects on the central nervous system and has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. It has also been studied for its potential use as a diagnostic tool for these diseases.